Cas no 71777-70-3 (Ethyl4-ethoxy-2-pyridinecarboxylate)

• Product Name: Ethyl4-ethoxy-2-pyridinecarboxylate
• CAS No: 71777-70-3
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• MDL: MFCD13181658
• CID: 59261
• PubChem ID: 49853411
• Update Time: 2025-10-30

Ethyl4-ethoxy-2-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-ethoxypicolinate
• 4-Ethoxy-2-pyridinecarboxylic acid ethyl ester
• 4-Chloropyridine-2-carboxylic acid ethyl ester
• ethyl 4-ethoxypyridine-2-carboxylate
• 4-Ethoxy-picolinsaeure-ethylester
• 4-ethoxy-pyridine-2-carboxylic acid ethyl ester
• ETHYL 4-ETHOXY-2-PYRIDINECARBOXYLATE
• I02-2589
• 4-Ethoxypyridine-2-carboxylic acid ethyl ester
• LJXADWCGSBYCDC-UHFFFAOYSA-N
• 1146AC
• AX8218384
• ST24047033
• 777E703
• Ethyl4-ethoxy-2-pyridinecarboxylate
• DS-15837
• Ethyl4-ethoxypicolinate
• CS-0061648
• 71777-70-3
• FT-0713403
• AMY10176
• SY105709
• AKOS015891851
• W17248
• SCHEMBL311880
• DTXSID20678745
• MFCD13181658
• DB-081697

• MDL： MFCD13181658
• Inchi： 1S/C10H13NO3/c1-3-13-8-5-6-11-9(7-8)10(12)14-4-2/h5-7H,3-4H2,1-2H3
• InChI Key： LJXADWCGSBYCDC-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CN=C(C(=O)OCC)C=1

Computed Properties

• Exact Mass: 195.09000
• Monoisotopic Mass: 195.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.4
• XLogP3: 1.7

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.099
• Melting Point: No data available
• Boiling Point: 309 °C at 760 mmHg
• Flash Point: 309 °C at 760 mmHg
• Refractive Index: 1.498
• PSA: 48.42000
• LogP: 1.65700
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Ethyl4-ethoxy-2-pyridinecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl4-ethoxy-2-pyridinecarboxylate

Ethyl 4-Ethoxy-2-Pyridinecarboxylate (CAS No. 71777-70-3): An Overview of Its Structure, Properties, and Applications

Ethyl 4-ethoxy-2-pyridinecarboxylate (CAS No. 71777-70-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ethyl 4-ethoxypyridine-2-carboxylate, is a derivative of pyridine, a six-membered heterocyclic aromatic compound with a nitrogen atom. The presence of the ethoxy and ethyl ester groups imparts unique chemical and biological properties to this molecule, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular formula of ethyl 4-ethoxy-2-pyridinecarboxylate is C₁₁H₁₃NO₃, and its molecular weight is approximately 203.22 g/mol. The compound is characterized by its pale yellow to colorless liquid form at room temperature, with a distinct aromatic odor. Its solubility in common organic solvents such as ethanol, acetone, and dichloromethane makes it suitable for various synthetic reactions and analytical techniques.

In terms of its chemical structure, ethyl 4-ethoxy-2-pyridinecarboxylate features a pyridine ring with an ethoxy group at the 4-position and an ethyl ester group at the 2-position. The ethoxy group enhances the lipophilicity of the molecule, while the ethyl ester group provides a reactive site for further functionalization. This combination of functional groups makes ethyl 4-ethoxy-2-pyridinecarboxylate an attractive starting material for the synthesis of more complex molecules with potential therapeutic applications.

Recent studies have highlighted the importance of ethyl 4-ethoxy-2-pyridinecarboxylate in the development of novel drugs targeting various diseases. For instance, researchers at the University of California have explored its use as an intermediate in the synthesis of compounds with anti-inflammatory properties. These compounds have shown promising results in preclinical studies, demonstrating significant efficacy in reducing inflammation in animal models of arthritis.

Another area where ethyl 4-ethoxy-2-pyridinecarboxylate has shown potential is in the field of neuropharmacology. Scientists at Harvard Medical School have investigated its role in the synthesis of compounds that modulate neurotransmitter systems. These compounds have been found to exhibit neuroprotective effects and may have applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthetic versatility of ethyl 4-ethoxy-2-pyridinecarboxylate has also been leveraged in the development of agrochemicals. Researchers at Syngenta have utilized this compound as a key intermediate in the synthesis of herbicides and fungicides with improved efficacy and reduced environmental impact. The ability to fine-tune the chemical structure through functional group manipulation allows for the creation of compounds with tailored properties, making ethyl 4-ethoxy-2-pyridinecarboxylate a valuable tool in agrochemical research.

In addition to its applications in pharmaceuticals and agrochemicals, ethyl 4-ethoxy-2-pyridinecarboxylate has also been studied for its potential use in materials science. Researchers at MIT have explored its use as a building block for the synthesis of polymers with unique optical and electronic properties. These polymers have shown promise in applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The safety profile of ethyl 4-ethoxy-2-pyridinecarboxylate is another important aspect to consider. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that it should be stored away from strong oxidizing agents and sources of ignition due to its flammable nature. Additionally, appropriate personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks.

In conclusion, ethyl 4-ethoxy-2-pyridinecarboxylate (CAS No. 71777-70-3) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, agrochemicals, and materials science. Its unique chemical structure and synthetic versatility make it an invaluable intermediate for the development of novel compounds with therapeutic potential. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in various scientific disciplines.